3-{4-[3-(4-acetylpiperazin-1-yl)-3-oxopropyl]-1,3-thiazol-2-yl}-1-phenylurea

• IUPAC Name: 1-[4-[3-(4-acetylpiperazin-1-yl)-3-oxopropyl]-1,3-thiazol-2-yl]-3-phenylurea
• InChI: InChI=1S/C19H23N5O3S/c1-14(25)23-9-11-24(12-10-23)17(26)8-7-16-13-28-19(21-16)22-18(27)20-15-5-3-2-4-6-15/h2-6,13H,7-12H2,1H3,(H2,20,21,22,27)
• InChI Key: YQRSYGYGBODPOA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C(=O)CCC2=CSC(=N2)NC(=O)NC3=CC=CC=C3
• Molecular Formula: C19H23N5O3S
• Molecular Weight: 401.5 g/mol

Description

3-{4-[3-(4-acetylpiperazin-1-yl)-3-oxopropyl]-1,3-thiazol-2-yl}-1-phenylurea (APTPU) is a synthetic organic compound that has a variety of applications in research and industry. APTPU is a heterocyclic compound with a five-membered ring structure composed of three nitrogen, one sulfur, and one carbon atom. It is a versatile compound that has been used in a variety of scientific applications, including synthesis, drug discovery, and biochemistry.

Scientific Research Applications

3-{4-[3-(4-acetylpiperazin-1-yl)-3-oxopropyl]-1,3-thiazol-2-yl}-1-phenylurea has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of other organic compounds, such as heterocyclic compounds, peptides, and peptidomimetics. It has also been used as a starting material for the synthesis of a variety of drugs, including anti-cancer, anti-inflammatory, and anti-viral agents. Additionally, 3-{4-[3-(4-acetylpiperazin-1-yl)-3-oxopropyl]-1,3-thiazol-2-yl}-1-phenylurea has been used as a catalyst in the synthesis of polymers, as well as in the production of nanomaterials.

Mechanism of Action

The mechanism of action of 3-{4-[3-(4-acetylpiperazin-1-yl)-3-oxopropyl]-1,3-thiazol-2-yl}-1-phenylurea is not fully understood. It is believed that the compound binds to certain proteins, such as enzymes and receptors, and modulates their activity. Additionally, it is believed that 3-{4-[3-(4-acetylpiperazin-1-yl)-3-oxopropyl]-1,3-thiazol-2-yl}-1-phenylurea may interact with other molecules, such as DNA and RNA, and influence their function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-{4-[3-(4-acetylpiperazin-1-yl)-3-oxopropyl]-1,3-thiazol-2-yl}-1-phenylurea are not well understood. Studies have suggested that it may modulate the activity of certain enzymes and receptors, and may also interact with DNA and RNA. Additionally, it has been suggested that 3-{4-[3-(4-acetylpiperazin-1-yl)-3-oxopropyl]-1,3-thiazol-2-yl}-1-phenylurea may have anti-cancer, anti-inflammatory, and anti-viral effects.

Advantages and Limitations for Lab Experiments

The advantages of using 3-{4-[3-(4-acetylpiperazin-1-yl)-3-oxopropyl]-1,3-thiazol-2-yl}-1-phenylurea in lab experiments include its availability, its stability, and its low cost. Additionally, it is a versatile compound that can be used in a variety of scientific applications, such as synthesis, drug discovery, and biochemistry. The main limitation of using 3-{4-[3-(4-acetylpiperazin-1-yl)-3-oxopropyl]-1,3-thiazol-2-yl}-1-phenylurea in lab experiments is that its mechanism of action is not fully understood, and its biochemical and physiological effects are not well characterized.

Future Directions

For research on 3-{4-[3-(4-acetylpiperazin-1-yl)-3-oxopropyl]-1,3-thiazol-2-yl}-1-phenylurea include further characterization of its biochemical and physiological effects, as well as further investigation into its mechanism of action. Additionally, further studies should be conducted to explore its potential as a therapeutic agent, particularly in the areas of cancer, inflammation, and viral diseases. Other future directions include exploring its potential applications in the synthesis of other organic compounds, such as heterocyclic compounds, peptides, and peptidomimetics, as well as its potential use as a catalyst in the synthesis of polymers and nanomaterials.

Synthesis Methods

The synthesis of 3-{4-[3-(4-acetylpiperazin-1-yl)-3-oxopropyl]-1,3-thiazol-2-yl}-1-phenylurea is typically achieved through a reaction between 4-acetylpiperazine and 2-thiophenecarboxaldehyde in the presence of a base, such as sodium hydroxide or potassium carbonate. The reaction is carried out in a solvent, such as methanol or ethanol, and the resulting product is purified by recrystallization.